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Compound of Interest

Compound Name: NTE-122 dihydrochloride

Cat. No.: B609673 Get Quote

Following a comprehensive search of publicly available scientific literature and databases, no

specific information was found regarding the in vitro activity of a compound designated as

"NTE-122 dihydrochloride."

The search for "NTE-122 dihydrochloride" and related terms did not yield any primary

research articles, technical data sheets, or other documents detailing its biological effects,

mechanism of action, or experimental protocols. The search results did primarily identify

unrelated entities such as:

GNTI-122: An engineered T-regulatory cell therapy currently under investigation for the

treatment of Type 1 Diabetes.[1][2][3][4][5]

miR-122: A microRNA that plays a significant role in liver physiology and is being studied in

the context of drug-induced liver injury and as a potential therapeutic target in various

diseases.[6][7][8][9][10]

Neuropathy Target Esterase (NTE): An enzyme that is implicated in organophosphate-

induced delayed neuropathy.[11]

It is possible that "NTE-122 dihydrochloride" refers to an internal, proprietary compound code

that has not been disclosed in public research, a new chemical entity for which data has not yet

been published, or a misidentified compound name.
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Without access to any data on the in vitro activity of NTE-122 dihydrochloride, it is not

possible to provide the requested in-depth technical guide, including quantitative data tables,

detailed experimental protocols, and visualizations of signaling pathways. Further information

from the requesting entity regarding the origin or context of this compound name would be

necessary to conduct a more targeted and potentially successful search.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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